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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-butoxycarbonyl-propargylamine
(Boc-propargylamine), a key reagent in bioconjugation and organic synthesis.

Physicochemical Properties

Boc-propargylamine is a stable, off-white to light yellow solid at room temperature.[1] It is a
valuable building block in chemical synthesis due to its dual functionality: a terminal alkyne for
“click" chemistry and a Boc-protected amine for controlled reactions.

Table 1: Physicochemical Data for Boc-propargylamine
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Property Value
CAS Number 92136-39-5
Molecular Formula CsH13sNO2[1][2][3]

Molecular Weight 155.19 g/mol [2][3][4]
Appearance Off-white to light yellow solid[1]
Melting Point 40-44 °C[4][51e171819]
Boiling Point 170 °C at 14 mmHg[5][6][10]
» Soluble in chloroform and DMSO[1][5][10][11]
Solubility
[12][13][14]
2-8°C, protected from light and moisture[2][4][5]
Storage

[15][16]

Synthesis and Purification

A common and efficient method for the synthesis of Boc-propargylamine involves the

protection of propargylamine with di-tert-butyl dicarbonate (Bocz0).

Experimental Protocol: Synthesis of Boc-

propargylamine

Materials:

Propargylamine

» Di-tert-butyl dicarbonate (Boc20)

e Dichloromethane (DCM)

 Stir plate and stir bar

e |ce bath

e Round bottom flask
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e Rotary evaporator
Procedure:

o Propargylamine (1.0 eq.) is dissolved in dichloromethane in a round bottom flask equipped
with a stir bar.

e The flask is cooled to 0 °C in an ice bath.

o Di-tert-butyl dicarbonate (1.0 eq.) is slowly added to the stirred solution.

e The reaction mixture is stirred at 0 °C for 1 hour.[5][11]

e The solvent is removed under reduced pressure using a rotary evaporator.

e The resulting product is dried under high vacuum to yield N-Boc-propargylamine as a white
solid.[5][11]

Purification: The crude product can often be used without further purification. If necessary, it
can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.
[51[11]

Synthesis of Boc-propargylamine

' Propargylamine ' (Di—tert—butyl dicarbonate (Boc:O)) (Dichloromethane (DCMD

Boc-propargylamine
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Caption: Workflow for the synthesis of Boc-propargylamine.

Applications in Research and Development

Boc-propargylamine is a versatile reagent with broad applications in drug discovery, chemical
biology, and materials science. Its primary utility stems from the presence of the terminal alkyne
group, which readily participates in copper-catalyzed azide-alkyne cycloaddition (CUAAC), a
cornerstone of "click chemistry".[1]

Key Applications:

o Click Chemistry: As an alkyne-containing building block, it is used to introduce a propargyl
group into molecules for subsequent conjugation with azide-functionalized molecules,
forming stable triazole linkages.[1]

¢ Bioconjugation: It serves as a linker for conjugating small molecules, peptides, or probes to
biological macromolecules.

e Organic Synthesis: It is a precursor in the synthesis of various complex molecules, including:

o Triazolobenzylidene-thiazolopyrimidines, which act as CDC25 phosphatase inhibitors.[5]
[11]

o Beta-glucan polysaccharide analogs.[5][11]

o 4,5-disubstituted cyclopentenones via the Pauson-Khand reaction.[5][11][12][14]
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Role of Boc-propargylamine in Click Chemistry
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Click to download full resolution via product page
Caption: Boc-propargylamine in copper-catalyzed click chemistry.

Spectroscopic Data

The structural identity of Boc-propargylamine can be confirmed by nuclear magnetic
resonance (NMR) spectroscopy.

Table 2: NMR Spectroscopic Data for Boc-propargylamine in CDCI3[5][11]
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. . Coupling

Chemical Shift o ]
Nucleus Multiplicity Constant (J, Assignment

(3, ppm)

Hz)

IH NMR 4,94 brs - NH
3.91 d 2.5 CH:
2.23 t 2.5 CH
1.45 s - C(CHs)3
13C NMR 155.2 - - C=0
80.1 - - C=CH
79.9 - - C(CHs)3
71.1 - - C=CH
28.2 - - C(CHs3)3

Safety and Handling

Boc-propargylamine is irritating to the eyes, respiratory system, and skin.[13] It may be
harmful if swallowed. Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound.[13] It is sensitive to
moisture and should be stored in a cool, dry place.[12][15] For detailed safety information, refer
to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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